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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrocatalytic performance of various

nickel-based materials for the hydrogen evolution reaction (HER) and the oxygen evolution

reaction (OER), key processes in water splitting for hydrogen production. The performance of

these electrocatalysts is evaluated based on Tafel analysis, a fundamental method for

assessing the efficiency and reaction kinetics of electrocatalytic materials.

Data Presentation
The following tables summarize the key performance parameters of different nickel-based

electrocatalysts for HER and OER in alkaline media. These parameters include the Tafel slope

(b), which indicates the rate at which the reaction rate increases with applied potential, and the

overpotential (η) required to achieve a current density of 10 mA cm⁻², a benchmark for efficient

catalytic activity. A lower Tafel slope and a lower overpotential are indicative of a more efficient

electrocatalyst.

Table 1: Comparative Tafel Analysis for Hydrogen Evolution Reaction (HER) in 1 M KOH
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Electrocatalyst Substrate
Tafel Slope (mV
dec⁻¹)

Overpotential (η) @
10 mA cm⁻² (mV)

Ni Foam Ni Foam 130 217[1]

NiSₓ Stainless Steel 100 Not specified

NiFeS Ni Foam 53 Not specified

NiCoP Ni Foam 84.2 144

NiO@Ni/WS₂ Carbon Cloth Not specified 40[2]

Ni-Fe-Co

nanostructure
Not specified 86 91[3]

Table 2: Comparative Tafel Analysis for Oxygen Evolution Reaction (OER) in 1 M KOH

Electrocatalyst Substrate
Tafel Slope (mV
dec⁻¹)

Overpotential (η) @
10 mA cm⁻² (mV)

Stainless Steel Mesh Stainless Steel 51 277[1]

NiFe LDH Ni Foam 31 - 71.1 210 - 247

NiCo LDH Ni Foam 72 271

Ni-Fe-OH@Ni₃S₂ Ni Foam 39.5 120

NiO@Ni/WS₂ Carbon Cloth 108.9 Not specified

Ni-Fe-Co

nanostructure
Not specified 43 316[3]

Experimental Protocols
The following is a generalized experimental protocol for conducting Tafel analysis of nickel-

based electrocatalysts in alkaline media, based on methodologies cited in the literature.

1. Electrode Preparation:
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Substrate Cleaning: The substrate (e.g., nickel foam, carbon cloth) is typically cleaned to

remove any surface impurities. This often involves sonication in a sequence of solvents such

as acetone, ethanol, and deionized water, followed by an acid treatment (e.g., with HCl) to

remove any oxide layer.

Catalyst Deposition: The nickel-based electrocatalyst is then deposited onto the cleaned

substrate. This can be achieved through various methods, including electrodeposition,

hydrothermal synthesis, or chemical bath deposition.[4] The loading of the catalyst is often

controlled to ensure uniformity and comparability between different samples.

2. Electrochemical Cell Setup:

A standard three-electrode electrochemical cell is used.

Working Electrode: The prepared catalyst-coated substrate.

Counter Electrode: A platinum wire or graphite rod is commonly used.

Reference Electrode: A saturated calomel electrode (SCE) or a silver/silver chloride

(Ag/AgCl) electrode is typically employed. All potentials are then converted to the Reversible

Hydrogen Electrode (RHE) scale using the Nernst equation: E(RHE) = E(ref) + 0.059 × pH +

E⁰(ref).

Electrolyte: For alkaline HER and OER, a 1.0 M potassium hydroxide (KOH) solution is a

common electrolyte.

3. Tafel Plot Measurement:

Linear Sweep Voltammetry (LSV): The primary technique used to generate the data for a

Tafel plot. The potential is swept at a slow scan rate (typically 1-5 mV s⁻¹) in the desired

potential range for either HER or OER.

Data Analysis: The Tafel plot is constructed by plotting the overpotential (η) versus the

logarithm of the current density (log|j|). The linear portion of this plot is fitted to the Tafel

equation: η = b log|j| + a, where 'b' is the Tafel slope.
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iR Correction: The measured potentials are often corrected for the ohmic drop (iR) of the

solution, where 'i' is the current and 'R' is the solution resistance. This resistance is typically

determined by Electrochemical Impedance Spectroscopy (EIS).

Mandatory Visualization
The following diagrams illustrate the key concepts and workflows involved in the comparative

Tafel analysis of nickel-based electrocatalysts.
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Caption: Experimental workflow for Tafel analysis of nickel-based electrocatalysts.
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Caption: Logical relationship in comparative Tafel analysis of Ni-based electrocatalysts.
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[https://www.benchchem.com/product/b15484145#comparative-tafel-analysis-of-nickel-
based-electrocatalysts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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